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Introduction

Enhanced Oil Recovery (EOR) encompasses a suite of techniques aimed at increasing the
amount of crude oil that can be extracted from an oil field after the primary and secondary
recovery phases. Chemical EOR, in particular, involves the injection of specialized chemicals to
alter the properties of the reservoir fluids and rock, thereby mobilizing residual oil. Anionic
surfactants, such as DOWFAX™ 2A1, are pivotal in this process due to their ability to
significantly reduce the interfacial tension (IFT) between oil and water, and to alter the
wettability of the reservoir rock.

DOWFAX™ 2A1, an alkyldiphenyloxide disulfonate, is a high-performance anionic surfactant
recognized for its exceptional chemical stability in harsh reservoir conditions, including high
temperatures, high salinity, and a wide pH range. These characteristics make it a promising
candidate for surfactant-based EOR applications. This document provides an overview of its
application, summarizes key performance data, and details experimental protocols for its
evaluation in EOR research.

Key Performance Characteristics

DOWFAX™ 2A1 exhibits several properties that are highly desirable for chemical EOR
applications:
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» Excellent Solubility and Stability: It is highly soluble in water and maintains its stability in
acidic, alkaline, and bleach solutions, as well as in the presence of other oxidizing systems.
[1][2] This is critical for its performance in diverse reservoir brine compositions.

o Hard Water and Salinity Tolerance: It demonstrates outstanding performance in hard water
and in solutions with high salt concentrations, which is a common challenge in oil reservoirs.

[1][2]

« Interfacial Tension Reduction: While specific IFT values against crude oil are not readily
available in public literature, its chemical structure is designed to effectively reduce the
surface tension of water. For instance, at a 1 wt% active concentration in water, it can reduce
the surface tension to 34-35 dynes/cm.[3] The primary mechanism for oil recovery in
surfactant flooding is the reduction of IFT between the injected fluid and the trapped oil to
ultra-low values (typically < 10~2 mN/m), which lowers the capillary forces trapping the oil.

 Critical Micelle Concentration (CMC): The CMC of DOWFAX™ 2A1 in a 0.1 M NaCl solution
is reported to be 0.007 g/100g , indicating its efficiency at low concentrations.[3] In a high
salinity water (HSW) environment, the CMC has been noted, though specific values from the
available search results are not provided.

Quantitative Data Summary

Due to the limited availability of public research data specifically quantifying the performance of
DOWFAX™ 2A1 in EOR applications, the following table provides a summary of its general
properties relevant to EOR. Researchers are encouraged to perform laboratory evaluations to
determine specific performance metrics, such as IFT against target crude oils and oil recovery
factors under their specific reservoir conditions.
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Property Value Conditions Reference
Active Matter 45 wt% - [3]
Appearance Amber Liquid - [3]
pH (10% agq. solution) 8.0-10.5 - [3]
Viscosity @ 25°C 145 cps - [3]
Density @ 25°C 1.10 - 1.20 g/mL - [3]
Surface Tension 34 dynes/cm 1 wt% actives, Neutral [3]
(PH 7)

1 wt% actives,
35 dynes/cm ] [3]
Alkaline (pH 12.5)

Critical Micelle

_ 0.007 g/100g in 0.1 NaCl @ 25°C [3]
Concentration (CMC)

Experimental Protocols
Phase Behavior and Interfacial Tension (IFT)
Measurement

Objective: To determine the optimal salinity and surfactant concentration for achieving ultra-low
interfacial tension between the crude oil and the DOWFAX™ 2A1 solution.

Methodology:

» Brine Preparation: Prepare a series of synthetic brines with varying salinities, representative
of the formation water.

» Surfactant Solution Preparation: For each brine salinity, prepare a range of DOWFAX™ 2A1
solutions with concentrations spanning from below to above the expected optimal
concentration (e.g., 0.1 wt% to 2.0 wt% active concentration).

o Phase Behavior Test (Pipette Test):
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o Mix equal volumes of the surfactant solution and the target crude oil in sealed glass
pipettes.

o Gently agitate the pipettes and allow them to equilibrate at the reservoir temperature for a
specified period (e.g., 24-72 hours).

o Observe the formation of microemulsions (Winsor Type |, I, or lll). The optimal formulation
is typically found in the Winsor Type lIll region, where a middle-phase microemulsion
coexists with excess oil and brine phases.

e Interfacial Tension (IFT) Measurement:

o For the formulations that exhibit promising phase behavior (especially Type IlI
microemulsions), measure the IFT between the agueous phase and the oleic phase using
a spinning drop tensiometer.

o Introduce a droplet of the oleic phase into the bulk aqueous phase within the tensiometer's
capillary tube.

o Rotate the capillary tube at high speed and measure the shape of the deformed droplet.

o Calculate the IFT based on the droplet shape, the rotational speed, and the density
difference between the two phases.

o The goal is to identify the formulation that yields the lowest IFT.

Core Flooding Test

Objective: To evaluate the effectiveness of the optimized DOWFAX™ 2A1 formulation in
recovering residual oil from a reservoir rock sample.

Methodology:
e Core Plug Preparation:

o Select a representative core plug from the reservoir of interest.
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o Clean the core plug using appropriate solvents (e.g., toluene and methanol) to remove any
residual hydrocarbons and salts.

o Dry the core plug in an oven and measure its dry weight.

o Saturate the core plug with synthetic formation brine under vacuum and measure its
saturated weight to determine the pore volume and porosity.

o Permeability Measurement:

o Mount the brine-saturated core plug in a core holder.

o Flow brine through the core at a constant rate and measure the pressure drop across the
core to determine the absolute permeability to water (Kw) using Darcy's law.

o Establishment of Irreducible Water Saturation (Swi):

o Flood the brine-saturated core with the target crude oil at a high flow rate until no more
brine is produced. The remaining water saturation is the irreducible water saturation.

o Age the core at reservoir temperature for a period (e.qg., 2-4 weeks) to allow for wettability
alteration.

e Secondary Water Flooding:

o Flood the core with brine at a typical reservoir velocity until oil production ceases. This
simulates secondary recovery.

o The oil remaining in the core at this stage is the residual oil saturation after water flooding
(Sorw).

o Surfactant Flooding (Tertiary Recovery):

o Inject a slug of the optimized DOWFAX™ 2A1 solution (typically 0.3 to 0.5 pore volumes)
into the core.

o Follow the surfactant slug with a polymer solution to provide mobility control and push the
surfactant slug and the mobilized oil bank through the core.
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o Continue injecting the polymer solution until no more oil is produced.

o Data Collection and Analysis:

o Throughout the flooding process, continuously monitor and record the volume of oil and
water produced, the injection pressure, and the differential pressure across the core.

o Calculate the oil recovery factor at each stage (primary, secondary, and tertiary). The
incremental oil recovery due to surfactant flooding is the key performance indicator.
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Caption: Mechanism of Enhanced Oil Recovery using DOWFAX™ 2A1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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